Cas no 1361696-57-2 (4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid)

• Product Name: 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid
• CAS No: 1361696-57-2
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4789724
• Update Time: 2025-05-19

4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-8-1-2-9(7(5-8)6-12(19)20)10-3-4-11(16)14(18)13(10)17/h1-5H,6H2,(H,19,20)
• InChI Key： IWUKGDMUZATUCI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1CC(=O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3

Additional information on 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid

Introduction to 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid (CAS No. 1361696-57-2) and Its Emerging Applications in Chemical Biology

4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361696-57-2, is a chlorinated biphenyl derivative that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of polychlorinated biphenyls (PCBs), although it is not classified as a persistent organic pollutant under current regulatory frameworks. The presence of multiple chlorine atoms in its biphenyl core imparts distinct reactivity and biological activity, making it a valuable scaffold for drug discovery and mechanistic studies.

The molecular structure of 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid consists of a biphenyl ring system substituted with chlorine atoms at the 2, 2', 3', and 4' positions, with an acetic acid moiety attached at the 2-position. This specific arrangement confers both lipophilicity and electrophilicity, enabling interactions with various biological targets. The compound’s ability to serve as a precursor or intermediate in synthetic chemistry has opened avenues for exploring its potential in medicinal chemistry and toxicology research.

In recent years, the study of chlorinated aromatic compounds has been revitalized by their roles as modulators of enzyme activity and signal transduction pathways. 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid has been investigated for its interactions with cytochrome P450 enzymes, which are crucial in metabolizing a wide range of xenobiotics. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain P450 isoforms, potentially influencing drug metabolism and bioavailability. Such findings are particularly relevant in the context of developing new therapeutic agents where metabolic stability is a critical factor.

Moreover, the structural analogs of 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid have been explored for their anti-inflammatory and antioxidant properties. Chlorinated biphenyls, including this derivative, have shown promise in modulating nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammatory responses. The acetic acid group in 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid further enhances its potential as a pharmacophore by allowing conjugation to other bioactive molecules or serving as a chiral center for enantiomerically pure derivatives.

Recent advances in computational chemistry have enabled the virtual screening of 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid against large databases of biological targets. These simulations have highlighted its potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are implicated in various physiological processes including neurotransmission and lipid metabolism. The ability to predict such interactions computationally has accelerated the discovery pipeline for novel bioactive compounds derived from chlorinated biphenyl scaffolds.

The synthesis of 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step chlorination reactions followed by functional group transformations to introduce the acetic acid moiety. However, modern approaches leveraging transition metal catalysis have improved yields and selectivity in these processes. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core with high precision, minimizing unwanted byproducts.

In industrial applications, 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid serves as a key intermediate in the production of specialty chemicals used in agrochemicals and material science. Its stability under various conditions makes it suitable for formulations requiring prolonged shelf life. Additionally, researchers are exploring its role in polymer chemistry, where chlorinated aromatic compounds can enhance thermal stability and flame retardancy properties.

The environmental impact of polychlorinated biphenyls has been a subject of extensive research, prompting efforts to develop greener alternatives or degradation strategies. While 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid is not classified as environmentally persistent under current regulations due to its specific substitution pattern, understanding its biodegradation pathways remains important. Recent studies have demonstrated that certain microbial consortia can metabolize chlorinated biphenyl derivatives under anaerobic conditions, offering insights into potential environmental fate assessments.

Future directions in the study of 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid include its incorporation into drug delivery systems designed for targeted therapy. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and specificity of bioactive molecules like this compound. By conjugating 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid to nanoparticles or liposomes encapsulating therapeutic agents (e.g., anticancer drugs), researchers aim to improve treatment efficacy while minimizing side effects.

The role of 4,2',3',4'-Tetrachlorobiphenyl-2-acetic acid in epigenetics research is also emerging as an exciting area. Chlorinated aromatic compounds have been found to influence histone modification enzymes and DNA methylation patterns through direct interactions with epigenetic regulators like bromodomain-containing proteins (Bromodomain proteins). This capability makes it a candidate for developing epigenetically active small molecules that could reverse aberrant gene expression patterns associated with diseases such as cancer.

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